Cas no 2172027-12-0 (4-butylthiane-4-carbaldehyde)

• Product Name: 4-butylthiane-4-carbaldehyde
• CAS No: 2172027-12-0
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 6568446
• PubChem ID: 165778621
• Update Time: 2025-06-09

4-butylthiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-butylthiane-4-carbaldehyde
• 2172027-12-0
• EN300-1621180

• Inchi： 1S/C10H18OS/c1-2-3-4-10(9-11)5-7-12-8-6-10/h9H,2-8H2,1H3
• InChI Key： ZMKSOXDQRYEYQQ-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CCCC)CC1

Computed Properties

• Exact Mass: 186.10783637g/mol
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-butylthiane-4-carbaldehyde

4-Butylthiane-4-Carbaldehyde: A Comprehensive Overview of CAS No. 2172027-12-0

4-Butylthiane-4-carbaldehyde (CAS No. 2172027-12-0) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct thiane ring structure and a butyl substituent, which imparts specific chemical and physical properties that make it a valuable building block in the development of novel compounds and materials.

The chemical structure of 4-butylthiane-4-carbaldehyde consists of a thiane ring (a six-membered ring containing sulfur) with a butyl group attached to the sulfur atom and an aldehyde functional group at the 4-position. This unique combination of functional groups provides a versatile platform for further chemical modifications and reactions. The aldehyde group, in particular, is highly reactive and can participate in a wide range of organic reactions, such as condensations, reductions, and oxidations.

Recent research has highlighted the potential of 4-butylthiane-4-carbaldehyde in the development of new pharmaceuticals. For instance, studies have shown that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. One notable example is the synthesis of thiane-based derivatives that have demonstrated significant efficacy in inhibiting the growth of cancer cells in vitro. These findings suggest that 4-butylthiane-4-carbaldehyde could serve as a valuable starting material for the design and synthesis of novel therapeutic agents.

In addition to its pharmaceutical applications, 4-butylthiane-4-carbaldehyde has also been explored for its potential in materials science. The thiane ring structure provides excellent thermal stability and chemical resistance, making it suitable for use in the development of advanced polymers and coatings. Recent studies have focused on incorporating this compound into polymer matrices to enhance their mechanical properties and durability. For example, researchers have reported the synthesis of thiane-based copolymers that exhibit improved tensile strength and thermal stability compared to conventional polymers.

The synthetic accessibility of 4-butylthiane-4-carbaldehyde is another factor contributing to its growing popularity. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common approach involves the reaction of 1-bromobutane with sodium sulfide to form the corresponding thiane derivative, followed by oxidation to introduce the aldehyde group. These synthetic methods are highly reproducible and can be scaled up for industrial production, making 4-butylthiane-4-carbaldehyde an attractive choice for commercial applications.

The physical properties of 4-butylthiane-4-carbaldehyde, such as its melting point, boiling point, and solubility, have been extensively characterized. This information is crucial for optimizing its use in various applications. For instance, its solubility in common organic solvents makes it easy to handle and process in laboratory settings. Additionally, its low toxicity profile further enhances its appeal as a safe and effective reagent.

In conclusion, 4-butylthiane-4-carbaldehyde (CAS No. 2172027-12-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable physical properties make it an attractive building block for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern chemistry.